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Compound of Interest

Compound Name:
2,3,4-Trifluorobenzenesulfonyl

chloride

Cat. No.: B070061 Get Quote

An In-Depth Technical Guide to 2,3,4-Trifluorobenzenesulfonyl Chloride for Advanced

Research and Development

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, medicinal chemists,

and drug development professionals on the procurement, handling, and application of 2,3,4-
trifluorobenzenesulfonyl chloride. We will delve into the unique chemical properties

conferred by its trifluorinated structure, identify reputable commercial suppliers, and provide

validated protocols for its use in synthesizing novel chemical entities.

Introduction: The Strategic Importance of 2,3,4-
Trifluorobenzenesulfonyl Chloride
2,3,4-Trifluorobenzenesulfonyl chloride (CAS No. 175278-08-7) is a highly reactive

electrophilic reagent crucial for introducing the 2,3,4-trifluorobenzenesulfonyl moiety into target

molecules.[1][2] Its significance in modern drug discovery and materials science is rooted in the

unique combination of the reactive sulfonyl chloride group and the vicinal trifluoro-substitution

pattern on the aromatic ring.

The presence of multiple fluorine atoms dramatically alters the electronic properties of the

benzene ring, enhancing the electrophilicity of the sulfur atom. This makes it a highly efficient
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agent for sulfonylation reactions with a wide range of nucleophiles, including amines and

alcohols.[3] In a pharmaceutical context, the incorporation of fluorine can significantly improve

a drug candidate's metabolic stability, lipophilicity, and bioavailability, making this reagent an

invaluable tool for lead optimization and the development of novel therapeutics, particularly in

kinase inhibitor and central nervous system (CNS) drug discovery.[3][4]

Key Physicochemical Properties:

Molecular Formula: C₆H₂ClF₃O₂S[1][2]

Molecular Weight: 230.59 g/mol [2]

Appearance: Colorless to yellowish liquid[1]

Density: ~1.640 g/mL at 25 °C

Boiling Point: 234-236 °C (lit.); 59 to 61 °C at 0.1 mmHg[1]

Refractive Index: n20/D ~1.5040

Commercial Sourcing and Supplier Overview
The accessibility of high-purity 2,3,4-trifluorobenzenesulfonyl chloride is critical for

reproducible and successful research outcomes. Several reputable chemical suppliers

manufacture and distribute this reagent. The following table provides a comparative overview of

prominent commercial sources.
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Supplier Product Name CAS Number Purity/Grade Notes

Sigma-Aldrich

(Merck)

2,3,4-

Trifluorobenzene

sulfonyl chloride

175278-08-7 97%

A leading

supplier for

research-grade

chemicals with

extensive

documentation

(SDS, CoA)

available.

Fluorochem

2,3,4-

Trifluorobenzene

sulfonyl chloride

175278-08-7 95%

Specializes in

fluorinated

compounds,

offering various

pack sizes from

grams to bulk

quantities.[1]

Oakwood

Chemical

2,4,5-

Trifluorobenzene

sulfonyl chloride

220227-21-4 Not specified

Note: This is an

isomer.

Researchers

should verify the

substitution

pattern before

purchase.[5]

BenchChem

2,3,4-

Trifluorobenzene

sulfonyl chloride

175278-08-7 High-Purity

Positions the

reagent as a key

building block for

pharmaceuticals

and

agrochemicals.

Chemrio

2,3,4-

Trifluorobenzene

sulfonyl chloride

Not specified Not specified

An international

supplier listing

the product.[6]

ChemicalBook 2,3,4-

TRIFLUOROBE

175278-08-7 Not specified A directory that

aggregates data
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NZENESULFON

YL CHLORIDE

and lists various

synonyms for the

compound.[2]

Note: Purity levels and availability are subject to change. It is imperative to request a certificate

of analysis (CoA) from the supplier to verify the identity and purity of the purchased material.

Core Application: Synthesis of N-Substituted
Sulfonamides
The primary application of 2,3,4-trifluorobenzenesulfonyl chloride is the synthesis of

sulfonamides, a cornerstone pharmacophore in medicinal chemistry.[7] The reaction proceeds

via a classical nucleophilic attack of a primary or secondary amine on the highly electrophilic

sulfur center of the sulfonyl chloride, displacing the chloride leaving group.

The sulfonamide linkage is present in a vast array of FDA-approved drugs, and the ability to

readily synthesize diverse libraries of these compounds is a fundamental activity in drug

discovery.[8][9][10]

Workflow for Sulfonamide Synthesis
The following diagram outlines the typical laboratory workflow for the synthesis and purification

of a novel sulfonamide using 2,3,4-trifluorobenzenesulfonyl chloride.
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Reaction Setup

Reaction & Monitoring

Aqueous Workup

Purification

1. Dissolve amine (1.1 eq)
& base (1.5 eq) in
anhydrous DCM

2. Cool solution to 0 °C
(ice bath)

3. Add sulfonyl chloride (1.0 eq)
in DCM dropwise

4. Warm to RT and stir
for 8-24 hours

5. Monitor progress via
TLC or LC-MS

6. Quench & wash with
1M HCl

7. Wash with sat. NaHCO₃

8. Wash with brine

9. Dry organic layer
(e.g., MgSO₄) & filter

10. Concentrate in vacuo

11. Purify via silica gel
column chromatography

12. Characterize pure product
(NMR, MS, HRMS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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